5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol

• IUPAC Name: 1-hydroxy-5,5-dimethyl-2,4-diphenyl-2H-imidazole
• InChI: InChI=1S/C17H18N2O/c1-17(2)15(13-9-5-3-6-10-13)18-16(19(17)20)14-11-7-4-8-12-14/h3-12,16,20H,1-2H3
• InChI Key: KQBLVKCISLSHRC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=NC(N1O)C2=CC=CC=C2)C3=CC=CC=C3)C
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol, also known as Ro 15-4513, is a chemical compound that has been widely used in scientific research. It belongs to the class of imidazoles and has been studied for its various biochemical and physiological effects.

Mechanism of Action

5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 acts as a selective antagonist of the benzodiazepine site of the GABAA receptor. It binds to the receptor with high affinity and blocks the effects of benzodiazepines on the receptor. This mechanism of action has been extensively studied and has provided valuable insights into the functioning of the GABAA receptor and its modulation by benzodiazepines.
Biochemical and Physiological Effects:
5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has been shown to have various biochemical and physiological effects. It has been found to block the sedative and anxiolytic effects of benzodiazepines, suggesting its potential use as an antidote for benzodiazepine overdose. 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has also been shown to enhance the effects of alcohol on the GABAA receptor, which may contribute to the development of alcohol tolerance and dependence.

Advantages and Limitations for Lab Experiments

5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has several advantages for lab experiments. It is a highly selective antagonist of the benzodiazepine site of the GABAA receptor, which allows for specific modulation of the receptor. It is also readily available and can be synthesized in high purity and yield. However, 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has some limitations as well. It has a short half-life and is rapidly metabolized in vivo, which may limit its use in certain experiments.

Future Directions

5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has several potential future directions for scientific research. It may be used to study the role of the GABAA receptor in various physiological and pathological conditions, such as anxiety disorders, epilepsy, and alcohol dependence. 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 may also be used as a tool compound to study the mechanism of action of other drugs that modulate the GABAA receptor. Additionally, 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 may be modified to improve its pharmacokinetic properties and increase its efficacy as an antidote for benzodiazepine overdose.
Conclusion:
In conclusion, 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 is a valuable tool compound that has been extensively used in scientific research to study the GABAA receptor and its modulation by benzodiazepines. Its selective antagonist activity at the benzodiazepine site of the receptor has provided valuable insights into the functioning of the receptor and its role in various physiological and pathological conditions. 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has several potential future directions for scientific research, which may lead to the development of new therapies for various disorders.

Synthesis Methods

The synthesis of 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 involves the reaction of 2,4-diphenyl-2,5-dihydro-1H-imidazole with 2-methyl-2-propanol and hydrochloric acid. The resulting product is then treated with sodium hydroxide to obtain 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513. This synthesis method has been used in various studies to obtain 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 in high purity and yield.

Scientific Research Applications

5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has been extensively used in scientific research for its ability to selectively bind to the benzodiazepine site of the GABAA receptor. It has been used as a tool compound to study the GABAA receptor and its role in various physiological and pathological conditions. 5,5-dimethyl-2,4-diphenyl-2,5-dihydro-1H-imidazol-1-ol 15-4513 has also been used to investigate the mechanism of action of benzodiazepines and their effects on the central nervous system.